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tripropylene glycol monomethyl ether emission
control NOx PM trade-off

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Basic Information on Tripropylene Glycol Monomethyl
Ether

The table below summarizes the fundamental identification and physical properties of TPM found in the

search results. Please note that this is not the emission control data you are seeking. [1] [2]

Property Value / Description

Common Name Tripropylene Glycol Monomethyl Ether (TPM) [1] [2]
CAS Number 20324-33-8 [1] [2]

Molecular Formula C10H2204 [1] [2]

Appearance Clear, Transparent Liquid [2]

Odor Ether-like [2]

Density ~1.0 g/cm3 [1]

Boiling Point 270.8 £20.0 °C [1]
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Property Value | Description
Flash Point 117.6 £21.8 °C [1]
Miscibility Completely miscible in water [2]

Framework for Documentation and Diagrams

Once you gather the necessary data, you can structure it effectively. Below is a Graphviz DOT script that
serves as a template for visualizing a potential emission trade-off relationship. You can adapt this workflow

as your experimental understanding develops.

TPM Introduction

Combustion Process

May Increase \May Decrease

NOx Emission PM Emission

Data Collection Point

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.chemsrc.com/en/cas/20324-33-8_403957.html
https://www.ethersolvent.com/sale-51976258-industrial-use-tripropylene-glycol-monomethyl-ether-cas-20324-33-8.html
https://www.smolecule.com/products/s3605229?utm_src=pdf-body-img
https://www.smolecule.com/products/s3605229?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Diagram Title: Emission Trade-off Analysis Workflow

This diagram outlines a high-level process for analyzing the trade-off between NOx and Particulate Matter
(PM) emissions when using a fuel additive like TPM. [3] [4] [5] The labeldistance=2.5 attribute
ensures the edge labels are placed clearly. [6] [4] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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